Cas no 848686-82-8 (13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile)

$13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile structure$

848686-82-8 structure

Product Name:13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile

CAS No:848686-82-8

MF:C₁₆H₁₅N₃O

MW:265.309803247452

CID:6374742

PubChem ID:945874

Update Time:2024-03-01

13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile
- 1-hydroxy-3-methyl-2-propylbenzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile
- Pyrido[1,2-a]benzimidazole-4-carbonitrile, 1-hydroxy-3-methyl-2-propyl-
- F1616-0111
- 3-methyl-1-oxo-2-propyl-5H-pyrido[1,2-a]benzimidazole-4-carbonitrile
- Z57100334
- AKOS005707015
- MLS000551615
- HMS1653H14
- 848686-82-8
- SMR000145540
- 1-hydroxy-3-methyl-2-propylpyrido[1,2-a]benzimidazole-4-carbonitrile
- AKOS000276325
- 1-Hydroxy-3-methyl-2-propyl-benzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile
- 13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo[7.4.0.0?,?]trideca-2,4,6,8,10,12-hexaene-10-carbonitrile
- Inchi： 1S/C16H15N3O/c1-3-6-11-10(2)12(9-17)15-18-13-7-4-5-8-14(13)19(15)16(11)20/h4-5,7-8,20H,3,6H2,1-2H3
- InChI Key： OHYYRCFQIHEYQX-UHFFFAOYSA-N
- SMILES： C12C(C#N)=C(C)C(CCC)=C(O)N1C1=CC=CC=C1N=2

Computed Properties

Exact Mass: 265.121512110g/mol
Monoisotopic Mass: 265.121512110g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 564
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 56.1Å²

Experimental Properties

Density: 1.24±0.1 g/cm3(Predicted)
pka: 3.27±0.53(Predicted)

13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile Pricemore >>

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A2B Chem LLC	AT86460-1mg	1-Hydroxy-3-methyl-2-propyl-benzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile	848686-82-8		1mg	$245.00	2024-04-19
A2B Chem LLC	AT86460-5mg	1-Hydroxy-3-methyl-2-propyl-benzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile	848686-82-8		5mg	$272.00	2024-04-19
A2B Chem LLC	AT86460-10mg	1-Hydroxy-3-methyl-2-propyl-benzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile	848686-82-8		10mg	$291.00	2024-04-19
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Life Chemicals	F1616-0111-10μmol	13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2,4,6,8,10,12-hexaene-10-carbonitrile	848686-82-8	90%+	10μmol	$69.0	2023-07-28
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